Cas no 1235032-06-0 (methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate)

• Product Name: methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate
• CAS No: 1235032-06-0
• MF: C₁₅H₂₁FN₂O₄S
• MW: 344.401646375656
• CID: 6563881
• PubChem ID: 49684893
• Update Time: 2025-11-01

methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate
• F5017-1919
• methyl 4-((4-fluoro-3-methylphenylsulfonamido)methyl)piperidine-1-carboxylate
• VU0629870-1
• methyl 4-[[(4-fluoro-3-methylphenyl)sulfonylamino]methyl]piperidine-1-carboxylate
• 1235032-06-0
• AKOS024490372
• METHYL 4-[(4-FLUORO-3-METHYLBENZENESULFONAMIDO)METHYL]PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C15H21FN2O4S/c1-11-9-13(3-4-14(11)16)23(20,21)17-10-12-5-7-18(8-6-12)15(19)22-2/h3-4,9,12,17H,5-8,10H2,1-2H3
• InChI Key： UDBFQBOZSYJJRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NCC1CCN(C(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.121
• Monoisotopic Mass: 344.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2
• XLogP3: 2

Additional information on methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate

Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate (CAS No: 1235032-06-0) - A Comprehensive Overview

Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate, identified by its CAS number 1235032-06-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive agents targeting various therapeutic pathways. The molecular structure of this compound features a piperidine core, which is a common pharmacophore in medicinal chemistry, linked to a fluoro-substituted benzenesulfonamido moiety. This unique arrangement not only contributes to its chemical properties but also influences its biological activity, making it a subject of extensive research and development.

The presence of the fluoro group in the aromatic ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the case of Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate, the fluorine atom is positioned at the para position relative to the sulfonamido group, which can influence electron distribution and reactivity. This specific substitution pattern has been studied in various contexts, including its role in modulating receptor interactions and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of this compound with greater accuracy. Studies have demonstrated that the piperidine ring can serve as a scaffold for designing molecules with enhanced solubility and improved bioavailability. The sulfonamido group, on the other hand, is known for its ability to form hydrogen bonds, which can be crucial for achieving high affinity binding to biological targets. The combination of these features makes Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate a promising candidate for further investigation.

In the realm of drug discovery, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. The piperidine carboxylate moiety provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or side chains that could enhance specific biological activities. For instance, modifications at the nitrogen atom of the piperidine ring could introduce additional hydrogen bonding capabilities or alter electronic properties, thereby fine-tuning the compound's interaction with biological targets.

The role of fluorinated aromatic sulfonamides in medicinal chemistry has been extensively documented. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The fluoro group in Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate is likely to contribute to its metabolic stability by resisting degradation pathways that typically affect hydroxyl or methyl groups. This stability is critical for ensuring that the compound reaches its target site of action in an intact form and maintains its efficacy over time.

Moreover, the sulfonamido group has been shown to be a key element in many drugs targeting bacterial infections and inflammatory diseases. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. The presence of both fluoro and methyl substituents on the aromatic ring further enhances its potential by providing additional points of interaction with biological systems. This dual functionality could lead to synergistic effects when combined with other pharmacophores.

Recent studies have also highlighted the importance of understanding the three-dimensional structure of molecules like Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate. High-resolution crystal structures have provided insights into how these compounds interact with their targets at an atomic level. This information is invaluable for designing derivatives with improved properties or for rationalizing why certain compounds are more effective than others. Computational methods such as molecular dynamics simulations have further complemented experimental data by allowing researchers to visualize dynamic interactions over time.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include functional group transformations such as sulfonylation followed by nucleophilic substitution reactions at both the piperidine nitrogen and carbon atoms. Advanced synthetic techniques like flow chemistry have been explored to improve reaction efficiency and scalability.

In conclusion, Methyl 4-(4-fluoro-3-methylbenzenesulfonamido)methylpiperidine-1-carboxylate (CAS No: 1235032-06-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.